Cas no 61480-97-5 (N-Butanoylpyrrole)

• Product Name: N-Butanoylpyrrole
• CAS No: 61480-97-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 2835182
• PubChem ID: 12853317
• Update Time: 2025-04-21

N-Butanoylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(1-oxobutyl)-
• 1-(1H-Pyrrol-1-yl)butan-1-one
• DTXSID30511513
• SCHEMBL6627600
• 61480-97-5
• N-(2-butanoyl)pyrrole
• 1-(1-Oxobutyl)pyrrole
• N-Butyrylpyrrole
• Y2Q4D28E50
• UNII-Y2Q4D28E50
• N-Butanoylpyrrole

• Inchi： 1S/C8H11NO/c1-2-5-8(10)9-6-3-4-7-9/h3-4,6-7H,2,5H2,1H3
• InChI Key： ORJWDKJLEFJSSQ-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1C=CC=C1

Computed Properties

• Exact Mass: 137.084063974Da
• Monoisotopic Mass: 137.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22Ų